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Compound of Interest

Compound Name: 2-Methyl-1,3-pentadiene

Cat. No.: B074102

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability, synthesis,
and key applications of 2-Methyl-1,3-pentadiene, a versatile diene in organic synthesis. The
information is tailored for researchers, scientists, and professionals in the field of drug
development who are interested in utilizing this compound in their work.

Commercial Availability and Suppliers

2-Methyl-1,3-pentadiene is commercially available from a variety of chemical suppliers,
primarily in research and laboratory quantities. The compound is typically offered as a mixture
of cis and trans isomers. For specific isomer requirements, it is advisable to contact suppliers
directly. While bulk quantities for industrial applications may be available, they are generally not
advertised and require direct inquiry.

Below is a summary of prominent suppliers of 2-Methyl-1,3-pentadiene. Please note that
pricing is subject to change and is often dependent on the quantity and purity of the product.
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) Product CAS ] Available
Supplier Purity .
Name(s) Number(s) Quantities
) trans-2-Methyl- 100mg, 250mg,
Biosynth ) 926-54-5 290%
1,3-pentadiene 500mg, 19, 29
o trans-2-Methyl- ] 100mg, 250mg,
CymitQuimica ) 926-54-5 90% Min
1,3-pentadiene 500mg, 1g, 29
) trans-2-Methyl- ] ]
BOC Sciences ] 926-54-5 Inquire Inquire
1,3-pentadiene
2-Methyl-1,3- i
Prasol ] N Commercial ]
] pentadiene Not specified Inquire
Chemicals _ Grade
mixture/ 2-MPD
3-Methyl-1,3-
) ) pentadiene,
Sigma-Aldrich ) ] 4549-74-0 98% 59
mixture of cis
and trans
_ (3E)-2-Methyl- ) .
Echemi 926-54-5 Inquire Inquire

1,3-pentadiene

Note: Pricing for research quantities can range from approximately €200 for 100mg to over
€1,000 for 2g.[1] Bulk pricing is typically available upon request from the manufacturers and
distributors.

Synthesis of 2-Methyl-1,3-pentadiene

A common method for the preparation of 2-Methyl-1,3-pentadiene involves a two-step
dehydration of 2-methyl-2,4-pentanediol.[2] This process is designed to improve the yield and
selectivity for the desired product over its isomer, 4-methyl-1,3-pentadiene.[2]

Experimental Protocol: Two-Step Dehydration Synthesis

Step 1: Synthesis of 4-methyl-4-penten-2-ol

o Apparatus Setup: A 500ml three-necked flask is equipped with a stirring mechanism (e.qg.,
magnetic stirrer), a thorn-shaped fractionating column, a condenser, and a receiving flask.
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e Reaction Mixture: To the flask, add 300g of 2-methyl-2,4-pentanediol and 3g of a
montmorillonite-supported ferric chloride catalyst (mass ratio of ferric chloride to
montmorillonite between 0.05:1 and 0.5:1).[2]

o Reaction Conditions: The mixture is heated to a temperature of 110-140 °C with continuous
stirring.[2]

e Product Collection: The product, 4-methyl-4-penten-2-ol, is distilled out of the reaction
mixture as it is formed and collected in the receiving flask.

e Analysis: The purity of the collected 4-methyl-4-penten-2-ol can be analyzed by gas
chromatography, with expected purity exceeding 90%.

Step 2: Synthesis of 2-Methyl-1,3-pentadiene
o Apparatus Setup: The same apparatus as in Step 1 is used.

e Reaction Mixture: The 500ml three-necked flask is charged with 300g of the 4-methyl-4-
penten-2-ol produced in Step 1 and 6g of a catalyst mixture of potassium bisulfate and citric
acid (mass ratio 1:2).[2]

» Reaction Conditions: The reaction is carried out at a temperature of 120-150 °C with stirring.

[2]

e Product Collection: 2-Methyl-1,3-pentadiene is distilled from the reaction mixture as it is
formed.

e Analysis and Yield: The final product's purity is determined by gas chromatography, with an
expected purity of over 92%. The overall yield for this two-step process is reported to be over
80%.[2]
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Synthesis Workflow of 2-Methyl-1,3-pentadiene

Step 1: First Dehydration

FeCI3 on Montmorillonite

110-140 °C
Distillation 4-Methyl-4-penten-2-ol

2-Methyl-2,4-pentanediol

Step 2: Second Dehydration

Potassium Bisulfate
& Citric Acid

120-150 °C 2-Meth: 3-pentadiene

Distillation

Polymerization Workflow of 2-Methyl-1,3-pentadiene

2-Methyl-1,3-pentadiene
Neodymium-based
Catalyst System

Termination with
Methanol/HCI

Polymerization
in Anhydrous Solvent

Precipitation,
Washing, and Drying

Poly(2-methyl-1,3-pentadiene)
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Diels-Alder Reaction of 2-Methyl-1,3-pentadiene

. Dienophile
2-Methyl-1,3-pentadiene Ce.g., N-ethylmaleimideD

[4+2] Cycloaddition
(Heat)

Cyclohexene Derivative

(Diels-Alder Adduct)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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